molecular formula C15H11Cl2N3O B7786341 (3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one

(3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one

Cat. No.: B7786341
M. Wt: 320.2 g/mol
InChI Key: LOAIMGZKXGQZHA-XMHGGMMESA-N
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Description

(3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one is a chemical compound with unique properties and applications in various fields of science and industry

Preparation Methods

The synthesis of (3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary, general laboratory synthesis can be achieved through a series of well-defined steps. The preparation typically involves the use of specific reagents and catalysts under controlled conditions to ensure the desired product is obtained with high purity and yield.

Chemical Reactions Analysis

(3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

(3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular mechanisms and biochemical pathways. In medicine, this compound could be explored for its potential therapeutic effects. Additionally, in industry, this compound may be utilized in the production of specialized materials or as a catalyst in certain chemical processes.

Mechanism of Action

The mechanism of action of (3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s full range of effects.

Comparison with Similar Compounds

When compared to similar compounds, (3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one stands out due to its unique chemical structure and properties. Similar compounds may include those with analogous functional groups or similar reactivity patterns. this compound’s distinct characteristics make it particularly valuable for certain applications. Some similar compounds might include those listed in PubChem’s database, which can be identified through structural similarity searches.

Properties

IUPAC Name

(3E)-3-[(2,5-dichlorophenyl)hydrazinylidene]-1-methylindol-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11Cl2N3O/c1-20-13-5-3-2-4-10(13)14(15(20)21)19-18-12-8-9(16)6-7-11(12)17/h2-8,18H,1H3/b19-14+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LOAIMGZKXGQZHA-XMHGGMMESA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2C(=NNC3=C(C=CC(=C3)Cl)Cl)C1=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C2=CC=CC=C2/C(=N\NC3=C(C=CC(=C3)Cl)Cl)/C1=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11Cl2N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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